![molecular formula C16H33NO B1217084 N,N-Dimethyltetradecanamide CAS No. 3015-65-4](/img/structure/B1217084.png)
N,N-Dimethyltetradecanamide
Overview
Description
N,N-Dimethyltetradecanamide is a chemical compound with the linear formula C16H33NO . It has been used for the synthesis of 1,6-bis (N, N -tetradecyl dimethylammonium adipate), a counterion coupled gemini (cocogem) surfactant .
Synthesis Analysis
This compound can be synthesized from nonactivated carboxylic acids using urea as a nitrogen source and Mg(NO3)2 or imidazole as catalysts . It has also been used in the synthesis of gemini surfactants .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C16H33NO . It has a molecular weight of 255.448 .Chemical Reactions Analysis
This compound is a fatty amide obtained by formal condensation of the carboxy group of hexadec-9-enoic acid with dimethylamine . It has been used in the synthesis of 1,6-bis (N, N -tetradecyl dimethylammonium adipate), a counterion coupled gemini (cocogem) surfactant .Scientific Research Applications
Role as a Solvent and Reagent in Organic Chemistry
N,N-Dimethyltetradecanamide, often referred to as N,N-Dimethylformamide (DMF), is extensively utilized as an aprotic solvent in various chemical transformations in both academic and industrial laboratories. It is recognized for its effectiveness as a polar aprotic solvent and also serves multiple roles in organic chemistry, including being used as a reagent, a catalyst, and a stabilizer. This versatility is highlighted in the literature, showing DMF's unique chemical nature beyond its solvent capabilities (Heravi, Ghavidel, & Mohammadkhani, 2018).
Utilization in Synthesis Processes
DMF is known for its ability to contribute its own H, C, N, and O atoms for synthesizing a variety of compounds under different experimental conditions. Its multi-purpose reagent property allows for diverse applications in creating new compounds, as outlined in recent literature reviews focusing on uses of DMF and similar compounds (Le Bras & Muzart, 2018).
Environmental and Wastewater Treatment Applications
In environmental science, DMF plays a crucial role in wastewater treatment. For instance, a mesh-filtration bioreactor was used for the aerobic biological treatment of DMF, showing significant activity in decomposing DMF, even under acidic conditions. This suggests potential applications in treating industrial wastewater containing DMF (Kamimoto et al., 2009).
Role in Pervaporation Separation Techniques
DMF is a key component in pervaporation separation processes, particularly in the separation of DMF/H2O solutions. Advances in membrane technologies have shown effectiveness in separating DMF from aqueous solutions, emphasizing DMF's role in industrial and pharmaceutical processes (Zhang et al., 2021).
Application in Microbial Degradation
Research has identified strains of bacteria, such as Paracoccus sp., that can degrade DMF. These bacteria show promise for use in the biodegradation of DMF in industrial wastewater, offering an environmentally friendly solution for managing DMF's impact (Zhou et al., 2018).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N,N-dimethyltetradecanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H33NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16(18)17(2)3/h4-15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQXSTGKJHBFSIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H33NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8062787 | |
Record name | Tetradecanamide, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8062787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Tetradecanamide, N,N-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
3015-65-4 | |
Record name | N,N-Dimethyltetradecanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3015-65-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dimethyl myristamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003015654 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N-Dimethyltetradecanamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=85836 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Tetradecanamide, N,N-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tetradecanamide, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8062787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N-dimethylmyristamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.229 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIMETHYL MYRISTAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DV80PT7RPL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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